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Compound of Interest

Compound Name: Isopentyl formate

Cat. No.: B089575

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of isopentyl formate, a key ester in the
flavor, fragrance, and pharmaceutical industries. This document outlines its chemical identity,

physicochemical properties, synthesis protocols, and safety information, tailored for a scientific
audience.

Chemical Identification

Isopentyl formate is an organic compound, specifically an ester, formed from the
condensation of isopentyl alcohol and formic acid.[1][2] It is also commonly known by several
synonyms.

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b089575?utm_src=pdf-interest
https://www.benchchem.com/product/b089575?utm_src=pdf-body
https://www.benchchem.com/product/b089575?utm_src=pdf-body
https://www.solubilityofthings.com/isopentyl-formate
https://en.wikipedia.org/wiki/Isoamyl_formate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089575?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Identifier Value

IUPAC Name 3-Methylbutyl formate[2]

Isopentyl formate, Isoamyl formate, Isopentyl

Synonyms methanoate, Formic acid, 3-methylbutyl ester[1]
[2][3]

CAS Number 110-45-2[2][4]

Chemical Formula CeH1202[2][4]

Molecular Weight 116.16 g/mol [2][4]

SMILES CC(C)CccocC=0]2]

InChl Key XKYICAQFSCFURC-UHFFFAOYSA-N[2][3]

Physicochemical Properties

Isopentyl formate is a colorless liquid recognized by its characteristic fruity aroma, often
described as reminiscent of plum or blackcurrant.[2][4][5] It is found naturally in fruits like
apples and strawberries, as well as in products like rum and wine.[4][6]

Table of Physicochemical Data:
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Property Value Source(s)
Appearance (.:ok.)rless, oily, transparent 1]

liquid
Odor Fruity, plum, blackcurrant [2][41[5]
Density 0.859 - 0.889 g/mL at 25 °C [2][41[5]
Melting Point -93.5°C [2]
Boiling Point 123 - 124 °C [21[4][5]
Flash Point 27 °C (80.6 °F) [7]

9.97 mmHg at 20 °C; 13.4
Vapor Pressure [2]
mmHg at 25 °C

Refractive Index (n2°/D) 1.396 - 1.400 [2][4]

Soluble in ethanol, ether,

propylene glycol, and most
Solubility fixed oils. Insoluble in glycerol. [11121141181
Slightly soluble in water (3.5

g/L at 25 °C).

Synthesis of Isopentyl Formate

The primary method for synthesizing isopentyl formate is the Fisher esterification of isopentyl
alcohol with formic acid, using a strong acid as a catalyst.[6][9]

Experimental Protocol: Fisher Esterification

This protocol is a standard laboratory procedure for the synthesis of isopentyl formate.
Materials:

 |sopentyl alcohol (3-methyl-1-butanol)

e Formic acid (88% or higher)
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o Concentrated sulfuric acid (H2SOa)

e Sodium bicarbonate (NaHCO3) solution (5% aqueous)

e Anhydrous sodium sulfate (Na2S0a4) or magnesium sulfate (MgSQOa4)
e Benzene or other suitable solvent for azeotropic removal of water

e Round-bottom flask

» Reflux condenser

e Heating mantle

e Separatory funnel

« Distillation apparatus

Procedure:

e Reaction Setup: In a round-bottom flask, combine 1.0 mole of isopentyl alcohol and 1.2
moles of formic acid. To facilitate the removal of water produced during the reaction, add a
suitable solvent like benzene (approx. 100 mL).[6]

o Catalyst Addition: Carefully and slowly add a catalytic amount of concentrated sulfuric acid
(e.g., 0.015 moles) to the mixture while swirling.[6] The addition is exothermic and should be
done with caution.

o Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux using a heating
mantle. The reaction is driven to completion by removing water, which can be achieved using
a Dean-Stark apparatus if available. Continue reflux until no more water is collected.[6]

o Work-up:
o Cool the reaction mixture to room temperature.

o Transfer the mixture to a separatory funnel.

© 2025 BenchChem. All rights reserved. 4 /11 Tech Support


https://wap.guidechem.com/question/what-is-isopentyl-formate-and--id120340.html
https://wap.guidechem.com/question/what-is-isopentyl-formate-and--id120340.html
https://wap.guidechem.com/question/what-is-isopentyl-formate-and--id120340.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089575?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Wash the organic layer sequentially with water, 5% sodium bicarbonate solution (to
neutralize the acidic catalyst and any unreacted formic acid), and again with water. Vent
the separatory funnel frequently as carbon dioxide gas will be generated during the
bicarbonate wash.

o Separate the organic layer.

e Drying: Dry the crude isopentyl formate over an anhydrous drying agent such as sodium
sulfate or magnesium sulfate.

 Purification: Decant or filter the dried liquid into a clean, dry round-bottom flask. Purify the
isopentyl formate by fractional distillation. Collect the fraction that distills at 123-124 °C.[2]
[4]

Synthesis Workflow Diagram:
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Caption: Fisher Esterification workflow for Isopentyl Formate synthesis.
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Applications in Research and Development

Isopentyl formate's primary applications stem from its distinct organoleptic properties.

o Flavor and Fragrance Industry: It is extensively used as a flavoring agent in food products to
impart fruity notes such as apple, banana, and plum.[5][6][10] It is also a component in
cosmetic and perfume formulations.[10][11]

¢ Organic Synthesis: It serves as a precursor or intermediate in the synthesis of other organic
compounds.[1][10]

¢ Solvent: Due to its ester functionality, it can be used as a solvent for certain resins and
cellulose esters.[6]

» Biofuel Research: Esters like isopentyl formate are being investigated for their potential as
biofuels, representing a renewable energy source.[1]

Safety and Handling

Isopentyl formate is a flammable liquid and requires appropriate safety precautions during
handling and storage.

Table of Safety Information:
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Hazard Category

Description

Source(s)

GHS Pictograms

GHSO02 (Flammable), GHS07

(Exclamation Mark)

[2]7]

Signal Word

Danger / Warning

[2107][12]

Hazard Statements

H225/H226: Highly
flammable/Flammable liquid
and vaporH315: Causes skin
irritationH319: Causes serious
eye irritationH335: May cause

respiratory irritation

[2107][12]

Precautionary Statements

P210: Keep away from

heat/sparks/open flames.P280:

Wear protective gloves/eye
protection.P305+P351+P338:
IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

[2112]

Storage

Store in a cool, dry, well-
ventilated place in a tightly

closed container.[13]

Personal Protective Equipment

Safety goggles, chemical-
resistant gloves, and adequate

ventilation are required.[14]

Toxicity Data:
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Route Species LDso Value Source(s)
Oral Rat 9840 mg/kg [2]

Oral Rabbit 3020 mg/kg [2]

Dermal Rabbit >5 g/kg [2][6]

Logical Diagram of Safety Precautions:

Handling & Storage

(Keep from Ignition Sources Store in Cool, Dry Place Keep Container Sealed

Identified Hazards /IV

C)/ Personal Protective Equipment (PPE)

D
D

Click to download full resolution via product page

Caption: Key safety considerations for handling Isopentyl Formate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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